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Compound of Interest

Compound Name: Demeton-S-d10

Cat. No.: B15553653 Get Quote

Introduction

Demeton-S is a systemic organophosphate insecticide and acaricide. Due to its potential

toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for

Demeton-S and its metabolites in various food commodities. Accurate and sensitive analytical

methods are crucial for monitoring these residues to ensure food safety. This application note

describes a robust and reliable method for the determination of Demeton-S in diverse food

matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a

deuterated internal standard, Demeton-S-d10, is incorporated to ensure high accuracy and

precision by correcting for matrix effects and variations in sample preparation and instrument

response.

Principle

This method involves the extraction of Demeton-S and the internal standard Demeton-S-d10
from a homogenized food sample using an acetone-based extraction. The extract is then

subjected to a clean-up procedure to remove interfering matrix components. Quantification is

achieved by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Protocols
1. Sample Preparation (QuEChERS-based Method)
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A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is

employed for the extraction and clean-up of the analytes from the food matrix.[1]

Materials:

Homogenized food sample (e.g., fruits, vegetables, grains)

Demeton-S-d10 internal standard solution

Acetone

Acetonitrile

n-Hexane

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

Graphitized Carbon Black (GCB)

C18 sorbent

Centrifuge tubes (50 mL and 2 mL)

Centrifuge

Vortex mixer

Syringe filters (0.22 µm)

Procedure:

Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.

Spike the sample with an appropriate amount of Demeton-S-d10 internal standard solution.
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Add 10 mL of acetone and vortex vigorously for 1 minute.[2]

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately cap the tube and vortex for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer the upper acetone layer to a new 15 mL tube containing 150 mg of PSA, 50 mg of

GCB, and 150 mg of C18 for dispersive solid-phase extraction (d-SPE) clean-up. The choice

of d-SPE sorbents may be optimized depending on the specific food matrix.

Vortex for 30 seconds and then centrifuge at 4000 rpm for 5 minutes.

Take an aliquot of the supernatant, filter it through a 0.22 µm syringe filter, and transfer it to

an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Instrumentation:

Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

LC Conditions:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to ensure separation of the analyte from matrix interferences.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C
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MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Monitoring Mode: Multiple Reaction Monitoring (MRM)

Source Temperature: 150 °C

Desolvation Temperature: 400 °C

Gas Flows: Optimized for the specific instrument.

Data Presentation
Table 1: MRM Transitions for Demeton-S and Demeton-S-d10

Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Demeton-S 259.1 89.0 20

Demeton-S 259.1 61.0 35

Demeton-S-d10 269.1 99.0 20

Note: The MRM transitions for Demeton-S are based on existing literature.[3] The transitions

for Demeton-S-d10 are predicted based on the fragmentation pattern of Demeton-S, assuming

a deuterium labeling on the ethyl groups.

Table 2: Method Performance Data (Illustrative)
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Food Matrix
Fortification
Level (µg/kg)

Recovery (%) RSD (%) LOQ (µg/kg)

Apple 10 95.2 4.8 1

Spinach 10 88.9 6.2 1

Rice 10 91.5 5.5 1

Orange 50 93.7 4.1 5

Note: This data is illustrative and should be validated for each specific matrix and laboratory.

The LOQ is estimated based on typical instrument performance for similar analyses. A study on

related compounds in agricultural products reported recoveries between 73.8% and 102.5% at

a fortification level of 0.05 µg/g (50 µg/kg).[4][5]

Visualizations

Sample Preparation Analysis

1. Homogenized Food Sample (10g) 2. Spike with Demeton-S-d10 3. Add Acetone & Vortex 4. Add MgSO4 & NaCl, Vortex 5. Centrifuge 6. Dispersive SPE Cleanup (PSA/GCB/C18) 7. Centrifuge 8. Filter Supernatant LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of Demeton-S-d10 in food matrices.
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Caption: Role of the internal standard in achieving accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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